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Compound Focus: PgsR-IN-3
Cat. No.: S12863442

Property Category Details

| Basic Identifiers | CAS No.: 2581109-51-3 Formula: Ci14H17NOsS Molar Mass: 311.35 g/mol
Appearance: White to off-white solid powder [1] | | Physicochemical Properties | H-Bond Doneors: 1 H-
Bond Acceptors: 5 Rotatable Bonds: 6 Heavy Atom Count: 21 [1] | | Bioactivity & Target | Potent
inhibitor of PgsR and LasR quorum-sensing systems in Pseudomonas aeruginosa. Also inhibits hERG with
an ICso of 109.01 pM [1]. | | Solubility & Storage | Solubility (DMSO): ~100 mg/mL (~321.18 mM). Store
powder at -20°C for 3 years [1]. |

Experimental Context & Research Applications

PgsR/LasR-IN-3 is a research compound used to explore anti-virulence strategies against the opportunistic
pathogen Pseudomonas aeruginosa. This bacterium is notorious for its antibiotic resistance and role in

nosocomial infections [2] [3].

¢ Therapeutic Strategy: Targeting the PgsR receptor, a key regulator in the quorum-sensing network,
is a promising approach to disrupt virulence and biofilm formation without directly killing the bacteria,
which may help curb resistance development [2] [4].

e Research Utility: Studies using such inhibitors have revealed complex interactions in quorum-
sensing pathways. For example, research indicates that RhIR (another key receptor) requires the
accessory protein PgsE to activate virulence factors like pyocyanin. Since PgsR regulates pgsE,
PgsR inhibitors are valuable tools for dissecting these regulatory dependencies [4].
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Experimental Workflow for Identification & Validation

While specific protocols for PqsR/LasR-IN-3 were not detailed in the search results, the general workflow
for discovering and validating such inhibitors, as described in the literature, can be visualized. The following

diagram outlines a typical structure-based virtual screening and validation process, similar to those used to

identify PqgsR inhibitors [2].
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Virtual Screening Workflow for PgsR Inhibitors

Shortlist Candidates
(Docking Score < -10.0 kcal/mol)

Binding Free Energy Analysis
(MM-GBSA AG < -40 kcal/mol)
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Suggested Experimental Approaches

Based on the search results, here are methodologies applicable to the study of PgsR inhibitors like
PgsR/LasR-IN-3 [2] [4]:

¢ Virtual Screening: Employ a structure-based virtual screening (SBVS) pipeline. This typically
involves sequential docking steps with increasing precision (HTVS - SP - XP) against the PgsR
protein structure to rank compounds by docking score [2].

¢ Binding Affinity Assessment: Use molecular mechanics with generalized Born and surface area
solvation (MM-GBSA) calculations to estimate the binding free energy (AG) of the protein-ligand
complex. A value below -40 kcal/mol indicates strong binding [2].

¢ In Vitro Bioactivity Assay: Utilize a bioluminescent reporter strain of P. aeruginosa where a target
promoter controlled by PgsR (and potentially RhIR) is fused to a lux gene. Inhibition of the receptor
activity is measured as a reduction in luminescence to determine ICso values [4].

¢ Compound Characterization: Evaluate the drug-likeness of lead molecules using tools like
Schrédinger's QikProp, which assesses properties against Lipinski's rule of five. Further analyze
chemical reactivity and stability through Density Functional Theory (DFT) calculations [2].

PgsR Quorum Sensing Pathway & Inhibition

To fully understand the mechanism of PqsR/LasR-IN-3, it is crucial to see its role in the broader quorum-
sensing network of P. aeruginosa. The diagram below illustrates the core pathway and the points of

inhibition [3] [4].
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PgsR Role in P. aeruginosa Quorum Sensing
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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